Cas no 634593-05-8 (2-formylphenyl 2-naphthalenesulfonate)

• Product Name: 2-formylphenyl 2-naphthalenesulfonate
• CAS No: 634593-05-8
• MF: C₁₇H₁₂O₄S
• MW: 312.339783668518
• CID: 5233635
• Update Time: 2025-06-08

2-formylphenyl 2-naphthalenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-formylphenyl 2-naphthalenesulfonate
• 2-Formylphenyl naphthalene-2-sulfonate

• Inchi： 1S/C17H12O4S/c18-12-15-7-3-4-8-17(15)21-22(19,20)16-10-9-13-5-1-2-6-14(13)11-16/h1-12H
• InChI Key： LIVNRWSFOHARBV-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(OC1=CC=CC=C1C=O)(=O)=O

Additional information on 2-formylphenyl 2-naphthalenesulfonate

2-Formylphenyl 2-Naphthalenesulfonate (CAS No: 634593-05-8)

2-Formylphenyl 2-Naphthalenesulfonate, a compound with the CAS registry number 634593-05-8, is an intriguing chemical entity that has garnered attention in various fields of research. This compound is characterized by its unique structure, which combines a naphthalene sulfonate group with a formylphenyl moiety, making it a versatile molecule for both academic and industrial applications. Recent studies have highlighted its potential in areas such as material science, pharmaceuticals, and analytical chemistry, underscoring its significance in contemporary chemical research.

The molecular structure of 2-formylphenyl 2-naphthalenesulfonate is defined by the presence of a naphthalene ring system substituted with a sulfonate group at the 2-position and a formylphenyl group at the same position. This arrangement imparts the compound with distinct electronic and steric properties, which are pivotal in determining its reactivity and functionality. The naphthalene sulfonate group is known for its strong electron-withdrawing nature, which can influence the electronic characteristics of the entire molecule. Meanwhile, the formylphenyl group introduces additional conjugation and potential sites for further chemical modification, making this compound a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-formylphenyl 2-naphthalenesulfonate through various routes. One prominent approach involves the sulfonation of naphthalene derivatives followed by nucleophilic substitution or coupling reactions to introduce the formylphenyl group. These methods have been optimized to achieve high yields and purity, ensuring that the compound is readily available for further studies. The synthesis of this compound has been documented in several peer-reviewed journals, reflecting its growing importance in chemical research.

In terms of applications, 2-formylphenyl 2-naphthalenesulfonate has demonstrated utility in several domains. In material science, it has been explored as a precursor for advanced materials such as conductive polymers and functional coatings. Its ability to undergo polymerization under specific conditions makes it a promising candidate for developing materials with tailored electronic properties. Additionally, in pharmaceutical research, this compound has been investigated as a potential lead molecule for drug development due to its unique pharmacokinetic profile and bioactivity.

Recent studies have also highlighted the role of 2-formylphenyl 2-naphthalenesulfonate in analytical chemistry. Its strong UV absorption properties make it an ideal candidate for use as a chromophore in sensors and analytical probes. Researchers have successfully employed this compound to develop sensors for detecting heavy metals and other environmental pollutants, showcasing its versatility in practical applications.

The physical properties of 2-formylphenyl 2-naphthalenesulfonate are equally noteworthy. It exhibits a high melting point, indicative of its strong intermolecular forces, and is sparingly soluble in common organic solvents. These characteristics make it suitable for use in high-temperature applications and as a stabilizing agent in certain formulations.

From an environmental standpoint, understanding the degradation pathways of 2-formylphenyl 2-naphthalenesulfonate is crucial for assessing its impact on ecosystems. Recent investigations have revealed that this compound undergoes biodegradation under specific microbial conditions, suggesting that it poses minimal long-term environmental risks when properly managed.

In conclusion, 2-formylphenyl 2-naphthalenesulfonate (CAS No: 634593-05-8) is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important entity in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly prominent role in both academic and industrial settings.